Cas no 1189725-26-5 (Bupropion-d9 Hydrochloride)

• Product Name: Bupropion-d9 Hydrochloride
• CAS No: 1189725-26-5
• MF: C₁₃H₉D₉NOCl^.HCl
• MW: 285.258
• CID: 1060808
• PubChem ID: 329773116
• Update Time: 2024-11-03

Bupropion-d9 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bupropion-d9 Hydrochloride
• (±)-Bupropion-D9 hydrochloride solution
• Bupropion-d9 (hydrochloride)
• Amfebutamon-d9 Hydrochloride
• Amfebutamone-d9 Hydrochloride
• Aplenzin-d9 Hydrochloride
• Bupropion-d9 SR Hydrochloride
• Elontril-d9 Hydrochloride
• 1-Propanone-3,3,3-d3, 1-(3-chlorophenyl)-2-[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]-, hydrochloride (1:1); Bupropion-d9 Hydrochloride; (+/-)-Bupropion-D9 hydrochloride; Bupropion-D9 hydrochloride (N-tert-butyl D9)
• AS-6005
• (+/-)-BUPROPION-D9 HYDROCHLORIDE
• 1-(3-chlorophenyl)-2-{[2-(?H?)methyl(1,1,1,3,3,3-?H?)propan-2-yl]amino}propan-1-one hydrochloride
• (+/-)-Bupropion-d9 HCl (tert-butyl-d9)
• 1-(3-chlorophenyl)-2-[[1,1-di(methyl-d3)ethyl-2,2,2-d3]amino]-1-propanone-3,3,3-d3 monohydrochloride
• 1-(3-chlorophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]propan-1-one;hydrochloride
• AKOS037645309
• 31677-93-7 (unlabeled)
• F90560
• DTXSID60661833
• 1189725-26-5

• MDL： MFCD08063410
• Inchi： InChI=1S/C13H18ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,15H,1-4H3;1H/i2D3,3D3,4D3;
• InChI Key： HEYVINCGKDONRU-WWMMTMLWSA-N
• SMILES： CC(C(=O)C1=CC(=CC=C1)Cl)NC(C)(C)C.Cl

Computed Properties

• Exact Mass: 284.14100
• Monoisotopic Mass: 284.1408603g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 233-234°C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 29.10000
• LogP: 4.49220
• Color/Form: 100 μg/mL in methanol

Bupropion-d9 Hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C